3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide

• IUPAC Name: 3-amino-6-benzyl-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridine-2-carboxamide
• InChI: InChI=1S/C18H18N4OS/c19-15-13-8-12-10-22(9-11-4-2-1-3-5-11)7-6-14(12)21-18(13)24-16(15)17(20)23/h1-5,8H,6-7,9-10,19H2,(H2,20,23)
• InChI Key: DSWLGGDRRLHJSU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC3=C(N=C21)SC(=C3N)C(=O)N)CC4=CC=CC=C4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical and physiological effects. In

Scientific Research Applications

3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide has been studied for its potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer.

Mechanism of Action

The mechanism of action of 3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide is not fully understood. However, studies have suggested that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, as mentioned earlier. Additionally, this compound has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. Studies have also suggested that this compound has anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide in lab experiments is its potent anticancer activity. This compound has shown promising results in various studies related to cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research related to 3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide. One area of research could focus on developing more efficient synthesis methods for this compound. Another area of research could focus on identifying the specific enzymes and pathways that are targeted by this compound in cancer cells. Additionally, future research could explore the potential applications of this compound in other scientific research fields, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide is a heterocyclic compound that has shown promising results in various studies related to its potential applications in scientific research. This compound has potent anticancer activity and has been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, this compound has anti-inflammatory and antioxidant properties. Future research could focus on developing more efficient synthesis methods for this compound, identifying the specific enzymes and pathways that are targeted by this compound in cancer cells, and exploring the potential applications of this compound in other scientific research fields.

Synthesis Methods

The synthesis of 3-amino-6-benzyl-5,6,7,8-tetrahydrothieno[2,3-b]-1,6-naphthyridine-2-carboxamide has been reported in several studies. One of the most commonly used methods involves the reaction of 2-aminobenzonitrile with 2-bromo-1-(benzylthio)ethanone in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-chloro-3,4-dihydrothiophene in the presence of a palladium catalyst to yield the final product.